Cas no 1334471-88-3 (methyl 2-(4,4-difluoro-3-piperidyl)acetate)

• Product Name: methyl 2-(4,4-difluoro-3-piperidyl)acetate
• CAS No: 1334471-88-3
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5207785
• Update Time: 2026-03-06

methyl 2-(4,4-difluoro-3-piperidyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl2-(4,4-difluoropiperidin-3-yl)acetate
• Methyl 2-(4,4-difluoropiperidin-3-yl)acetate
• SB42806
• 3-Piperidineacetic acid, 4,4-difluoro-, methyl ester
• methyl 2-(4,4-difluoro-3-piperidyl)acetate

• Inchi： 1S/C8H13F2NO2/c1-13-7(12)4-6-5-11-3-2-8(6,9)10/h6,11H,2-5H2,1H3
• InChI Key： PPCDKINVHZQHJK-UHFFFAOYSA-N
• SMILES： FC1(CCNCC1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3

Additional information on methyl 2-(4,4-difluoro-3-piperidyl)acetate

Introduction to Methyl 2-(4,4-difluoro-3-piperidyl)acetate (CAS No. 1334471-88-3)

Methyl 2-(4,4-difluoro-3-piperidyl)acetate, a compound with the chemical identifier CAS No. 1334471-88-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of 4,4-difluoro and 3-piperidyl substituents, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of Methyl 2-(4,4-difluoro-3-piperidyl)acetate have been the subject of extensive research in recent years. The introduction of fluorine atoms into the molecular framework is a well-established strategy in medicinal chemistry, as fluorine can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The piperidine ring, on the other hand, is a common pharmacophore in many bioactive compounds, known for its ability to modulate biological pathways and improve drug solubility.

In recent years, there has been a growing interest in the development of novel compounds that can interact with specific biological targets. Methyl 2-(4,4-difluoro-3-piperidyl)acetate has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further exploration in therapeutic applications.

The structural complexity of Methyl 2-(4,4-difluoro-3-piperidyl)acetate presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic process to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently.

One of the most compelling aspects of Methyl 2-(4,4-difluoro-3-piperidyl)acetate is its potential therapeutic applications. Research has indicated that this compound may have utility in the treatment of various diseases by targeting specific biological pathways. For instance, its interaction with certain enzymes could lead to the development of novel drugs for neurological disorders or inflammatory conditions. The ability to fine-tune the molecular structure to enhance binding affinity and selectivity is crucial for optimizing its pharmacological properties.

The chemical properties of Methyl 2-(4,4-difluoro-3-piperidyl)acetate also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at the atomic level. These insights can guide the design of next-generation analogs with improved pharmacological profiles. Additionally, computational studies can help identify potential side effects or toxicity concerns before experimental testing begins.

In conclusion, Methyl 2-(4,4-difluoro-3-piperidyl)acetate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable compound for further research and development. As our understanding of biological systems continues to evolve, compounds like Methyl 2-(4,4-difluoro-3-piperidyl)acetate will play an increasingly important role in the discovery and development of new treatments for human diseases.